molecular formula C21H20ClN3O6S B2944484 N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxybenzamide CAS No. 449791-43-9

N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxybenzamide

Cat. No. B2944484
CAS RN: 449791-43-9
M. Wt: 477.92
InChI Key: NGHXZYLUHKDDSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxybenzamide” is a complex organic molecule. It belongs to the class of organic compounds known as phenylpyrazoles . These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group . The molecular formula of this compound is C20H19ClN4O5S2 and it has an average mass of 494.972 Da .


Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group . Unfortunately, detailed structural analysis or crystallographic data for this specific compound is not available in the search results.

Scientific Research Applications

Synthesis and Pharmacological Activities

Research in medicinal chemistry has led to the synthesis of novel compounds with significant pharmacological activities. For instance, a study by Abdulla et al. (2014) reported the synthesis of substituted pyrazole derivatives, showcasing less toxicity and good anti-inflammatory activities. This illustrates the compound's potential in contributing to the development of new anti-inflammatory drugs (Abdulla, Amr, Al-Omar, Hussain, & Shalaby, 2014).

Anticancer and Antimicrobial Agents

Katariya et al. (2021) synthesized novel biologically potent heterocyclic compounds, incorporating oxazole, pyrazoline, and pyridine entities, and evaluated them for anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (NCI, USA), with one compound showing high potency. Additionally, the synthesized compounds demonstrated good in vitro antibacterial and antifungal activities, highlighting their potential as antimicrobial agents (Katariya, Vennapu, & Shah, 2021).

Materials Science

In the field of materials science, novel aromatic polyimides were synthesized by Butt et al. (2005), demonstrating solubility in organic solvents and exhibiting high thermal stability. These materials have potential applications in high-performance plastics and electronics (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Environmental and Health Risks

Studies have also focused on the environmental and health risks associated with chemical compounds. King et al. (1973) conducted a carcinogenesis bioassay of chlorinated dibenzodioxins and related chemicals, exploring their toxicological profiles and implications for human health and the environment (King, Shefner, & Bates, 1973).

properties

IUPAC Name

N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20ClN3O6S/c1-29-17-8-12(9-18(30-2)19(17)31-3)21(26)23-20-15-10-32(27,28)11-16(15)24-25(20)14-6-4-13(22)5-7-14/h4-9H,10-11H2,1-3H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGHXZYLUHKDDSQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20ClN3O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

477.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-trimethoxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.